Cas no 2138411-32-0 (Cyclobutanemethanesulfonamide, N-methyl-1-propyl-)

• Product Name: Cyclobutanemethanesulfonamide, N-methyl-1-propyl-
• CAS No: 2138411-32-0
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5288231
• Update Time: 2025-10-28

Cyclobutanemethanesulfonamide, N-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanesulfonamide, N-methyl-1-propyl-

• Inchi： 1S/C9H19NO2S/c1-3-5-9(6-4-7-9)8-13(11,12)10-2/h10H,3-8H2,1-2H3
• InChI Key： HLKYNYKVNYYMJS-UHFFFAOYSA-N
• SMILES： C1(CCC)(CS(NC)(=O)=O)CCC1

Additional information on Cyclobutanemethanesulfonamide, N-methyl-1-propyl-

Cyclobutanemethanesulfonamide, N-methyl-1-propyl-

Cyclobutanemethanesulfonamide, N-methyl-1-propyl- is a compound with the CAS number 2138411-32-0. This compound belongs to the class of sulfonamides, which are widely used in various industries due to their unique chemical properties. The structure of this compound consists of a cyclobutane ring attached to a methanesulfonamide group, with an N-methyl and 1-propyl substituent. This combination of functional groups makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of Cyclobutanemethanesulfonamide, N-methyl-1-propyl- typically involves multi-step reactions. The process often starts with the preparation of the cyclobutane ring, which can be achieved through various methods such as thermal cyclization or catalytic coupling. Once the cyclobutane ring is formed, it is functionalized with a methanesulfonamide group. The introduction of the N-methyl and 1-propyl substituents is then carried out through nucleophilic substitution or alkylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of Cyclobutanemethanesulfonamide, N-methyl-1-propyl- in drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic agents. For instance, research has shown that this compound exhibits moderate activity against certain enzymes involved in metabolic disorders. Additionally, its ability to modulate ion channels has sparked interest in its potential use as a cardiovascular drug.

In terms of physical properties, Cyclobutanemethanesulfonamide, N-methyl-1-propyl- has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various laboratory techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of Cyclobutanemethanesulfonamide, N-methyl-1-propyl- extends beyond pharmaceuticals. In materials science, it has been explored as a building block for advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it an attractive option for developing durable materials with tailored properties.

From an environmental perspective, the biodegradability and toxicity of Cyclobutanemethanesulfonamide, N-methyl-1-propyl- have been studied to ensure its safe use in industrial settings. Research indicates that this compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

In conclusion, Cyclobutanemethanesulfonamide, N-methyl-1-propyl- is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and favorable properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in modern science and technology.